Cas no 123997-59-1 (Ivermectin aglycone)

Ivermectin aglycone is a macrocyclic lactone derivative and the hydrolyzed form of ivermectin, lacking the sugar moiety. It serves as a key intermediate in the synthesis of ivermectin and related compounds. This compound exhibits potent antiparasitic activity by selectively binding to glutamate-gated chloride channels in invertebrates, disrupting neurotransmission. Its aglycone structure enhances reactivity in chemical modifications, making it valuable for research and pharmaceutical development. Ivermectin aglycone is particularly useful in studying structure-activity relationships and derivatization for novel antiparasitic agents. It is characterized by high purity and stability, ensuring reliability in experimental applications. The compound is primarily employed in academic and industrial research settings.
Ivermectin aglycone structure
Ivermectin aglycone structure
Product Name:Ivermectin aglycone
CAS No:123997-59-1
MF:C34H50O8
MW:586.756011486053
CID:1066739
PubChem ID:167996583
Update Time:2025-06-25

Ivermectin aglycone Chemical and Physical Properties

Names and Identifiers

    • IVERMECTIN AGLYCONE
    • Ivermectin Impurity G
    • (1R,4S,5'S,6R,6'R,8R,10E,12S,13S,14E,16E,20R,21R)-6'-[(2S)-butan-2-yl]-12,21,24-trihydroxy-5',11,13,22-tetramethylspiro[3,7,19-trioxatetracyclo[15.6.1.14,8.020,24]pentacosa-10,14,16,22-tetraene-6,2'-oxane]-2-one
    • 123997-59-1
    • Ivermectin B1a aglycone
    • J-005019
    • Ivermectin aglycone
    • Inchi: 1S/C34H50O8/c1-7-19(2)30-22(5)13-14-33(42-30)17-26-16-25(41-33)12-11-21(4)28(35)20(3)9-8-10-24-18-39-31-29(36)23(6)15-27(32(37)40-26)34(24,31)38/h8-11,15,19-20,22,25-31,35-36,38H,7,12-14,16-18H2,1-6H3/b9-8+,21-11+,24-10+/t19-,20-,22-,25+,26-,27-,28-,29+,30+,31+,33+,34?/m0/s1
    • InChI Key: XOCXXEYUGYTCNG-CKHQCAAISA-N
    • SMILES: O1[C@H]([C@@H](C)CC)[C@@H](C)CC[C@@]21C[C@@H]1C[C@@H](CC=C(C)[C@H]([C@@H](C)C=CC=C3CO[C@@H]4[C@@H](C(C)=C[C@@H](C(=O)O1)C43O)O)O)O2 |c:17,25,t:23|

Computed Properties

  • Exact Mass: 586.35056855g/mol
  • Monoisotopic Mass: 586.35056855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 42
  • Rotatable Bond Count: 2
  • Complexity: 1140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 12
  • Defined Bond Stereocenter Count: 2
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.3
  • Topological Polar Surface Area: 115

Ivermectin aglycone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-202189-1 mg
Ivermectin aglycone,
123997-59-1 >99%
1mg
¥2,166.00 2023-07-10
BioAustralis
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123997-59-1 >95%byHPLC
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SHENG KE LU SI SHENG WU JI SHU
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Ivermectin aglycone,
123997-59-1 >99%
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¥2166.00 2023-09-05
BioAustralis
BIA-I1151-1mg
Ivermectin B1a aglycone
123997-59-1 >95% by HPLC
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$280.00 2025-07-04
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Ivermectin B1a aglycone
123997-59-1 >95% by HPLC
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$980.00 2025-07-04

Additional information on Ivermectin aglycone

Exploring the Potential of Ivermectin Aglycone: A Comprehensive Overview

Ivermectin aglycone, a compound with the CAS number 123997-59-1, has garnered significant attention in the scientific community due to its diverse pharmacological properties. This compound, derived from the fermentation of Streptomyces avermitilis, is a key component in the development of antiparasitic agents. Recent studies have highlighted its potential beyond traditional applications, particularly in the realms of oncology and inflammation modulation.

The structural elucidation of ivermectin aglycone has been a focal point for researchers aiming to understand its mechanism of action. Its unique chemical composition, characterized by a macrocyclic lactone ring, plays a crucial role in its ability to target specific cellular pathways. This structural feature not only enhances its efficacy against parasitic infections but also positions it as a promising candidate for novel therapeutic interventions.

Recent advancements in ivermectin aglycone research have unveiled its potential as an anticancer agent. Preclinical studies demonstrate that it can induce apoptosis in various cancer cell lines, suggesting a possible role in chemotherapy. Moreover, its ability to modulate inflammatory responses has opened new avenues for treating chronic inflammatory diseases such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of ivermectin aglycone is another area of intense research. Understanding its absorption, distribution, metabolism, and excretion is critical for optimizing drug delivery systems. Emerging data suggest that nanoparticle-based formulations could significantly enhance its bioavailability, making it more effective when administered orally or topically.

In terms of safety, ivermectin aglycone has shown a favorable toxicity profile in preclinical models. However, further studies are required to assess its long-term effects and potential for human use. Regulatory agencies are closely monitoring these developments to ensure that any therapeutic applications meet stringent safety standards.

The global health community is eagerly awaiting the outcomes of ongoing clinical trials involving ivermectin aglycone. Its versatility as an antiparasitic agent combined with its emerging roles in oncology and inflammation management positions it as a multi-faceted therapeutic tool. As research progresses, the potential for this compound to address unmet medical needs continues to grow.

In conclusion, ivermectin aglycone, with its CAS number 123997-59-1, represents a significant advancement in pharmaceutical science. Its unique properties and diverse applications underscore the importance of continued research to unlock its full therapeutic potential. As we move forward, collaboration between academia, industry, and regulatory bodies will be essential to harness the benefits of this remarkable compound for global health.

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